Cas no 416894-47-8 (2-4-(2-Chloro-6-fluorobenzyl)-piperazin-1-ylethanol)

• Product Name: 2-4-(2-Chloro-6-fluorobenzyl)-piperazin-1-ylethanol
• CAS No: 416894-47-8
• MF: C₁₃H₁₈ClFN₂O
• MW: 272.746225833893
• MDL: MFCD01453128
• CID: 4714055
• Update Time: 2025-09-28

2-4-(2-Chloro-6-fluorobenzyl)-piperazin-1-ylethanol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl}ethan-1-ol
• Oprea1_087413
• 2-[4-(2-Chloro-6-fluorobenzyl)-piperazin-1-yl]ethanol
• 2-[4-(2-Chloro-6-fluorobenzyl)piperazin-1-yl]ethanol
• 2-[4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl]ethanol
• 2-4-(2-Chloro-6-fluorobenzyl)-piperazin-1-ylethanol

• MDL： MFCD01453128
• Inchi： 1S/C13H18ClFN2O/c14-12-2-1-3-13(15)11(12)10-17-6-4-16(5-7-17)8-9-18/h1-3,18H,4-10H2
• InChI Key： UTKVLKAISOYNHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCN(CCO)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-4-(2-Chloro-6-fluorobenzyl)-piperazin-1-ylethanol

Compound CAS No. 416894-47-8: 2-(4-(2-Chloro-6-fluorobenzyl)-piperazin-1-yl)ethanol

The compound 2-(4-(2-Chloro-6-fluorobenzyl)-piperazin-1-yl)ethanol, identified by the CAS registry number 416894-47-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely studied due to their unique properties and versatility in synthetic chemistry. The molecule consists of a piperazine ring, a benzyl group with chlorine and fluorine substituents, and an ethanol moiety, making it a valuable intermediate in the synthesis of advanced chemical compounds.

The structure of 2-(4-(2-Chloro-6-fluorobenzyl)-piperazin-1-yl)ethanol is characterized by a six-membered piperazine ring, which is a saturated heterocyclic compound containing two nitrogen atoms. The piperazine ring is substituted at the 4-position with a benzyl group that carries chlorine and fluorine atoms at the 2 and 6 positions, respectively. This substitution pattern introduces electronic effects that can influence the reactivity and biological activity of the compound. Additionally, the ethanol group attached to the piperazine ring provides hydroxyl functionality, which can be further modified or utilized in subsequent reactions.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery and development. The presence of chlorine and fluorine substituents on the benzene ring enhances the compound's lipophilicity and bioavailability, making it a promising candidate for various therapeutic applications. For instance, researchers have explored the potential of this compound as an intermediate in the synthesis of kinase inhibitors, which are critical in targeting cancer cells and other disease-related enzymes.

In addition to its role in pharmaceuticals, 2-(4-(2-Chloro-6-fluorobenzyl)-piperazin-1-yl)ethanol has shown potential in materials science. Its unique structure allows for the formation of stable complexes with metal ions, making it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, reductions, and coupling reactions. The introduction of chlorine and fluorine substituents on the benzene ring is often achieved through electrophilic aromatic substitution or directed metallation techniques. The final step involves the attachment of the ethanol group to the piperazine ring, which can be accomplished via nucleophilic addition or reductive amination.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 2-(4-(2-Chloro-6-fluorobenzyl)-piperazin-1-yl)ethanol. Studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 2-(4-(2-Chloro-6-fluorobenzyl)-piperazin-1-yl)ethanol (CAS No. 416894-47-8) is a versatile compound with significant potential across multiple fields. Its unique structure enables diverse applications in pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.